Cas no 824939-01-7 (1-Piperazinecarboxaldehyde, 4-[(1S,2S)-2-aminocyclohexyl]-)

• Product name: 1-Piperazinecarboxaldehyde, 4-[(1S,2S)-2-aminocyclohexyl]-
• CAS No: 824939-01-7
• MF: C₁₁H₂₁N₃O
• MW: 211.30394
• CID: 690292
• PubChem ID: 12156321

1-Piperazinecarboxaldehyde, 4-[(1S,2S)-2-aminocyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxaldehyde, 4-[(1S,2S)-2-aminocyclohexyl]-
• 4-[(1S,2S)-2-aminocyclohexyl]piperazine-1-carbaldehyde
• 824939-01-7
• DTXSID30478753

• Inchi： InChI=1S/C11H21N3O/c12-10-3-1-2-4-11(10)14-7-5-13(9-15)6-8-14/h9-11H,1-8,12H2/t10-,11-/m0/s1
• InChI Key： PQBVLYKAWDNWNX-QWRGUYRKSA-N
• SMILES： C1CCC(C(C1)N)N2CCN(CC2)C=O

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6Ų
• XLogP3: -0.1

Additional information on 1-Piperazinecarboxaldehyde, 4-[(1S,2S)-2-aminocyclohexyl]-

测试